![molecular formula C9H7BrN2O2 B6257025 methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate CAS No. 1822663-80-8](/img/no-structure.png)
methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
“Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate” is a chemical compound with the molecular formula C9H7BrN2O2 . It is a solid substance and is used in various chemical reactions due to its unique structure.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H7BrN2O2/c1-14-9(13)6-3-2-4-12-7(10)5-11-8(6)12/h2-5H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 255.07 . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate has been studied for its potential applications in a variety of scientific fields, including medicine and biochemistry. It has been found to have anti-inflammatory and antioxidant activities, as well as the ability to inhibit the growth of certain types of cancer cells. In addition, it has been used in the synthesis of other compounds, such as aminopyridines, and has been studied for its potential use as an insecticide.
Mechanism of Action
Target of Action
Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate is a synthetic compound that has been studied for its potential biological and therapeutic value
Mode of Action
It’s known that imidazo[1,2-a]pyridines, the core structure of this compound, are synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions . The exact interaction of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Imidazo[1,2-a]pyridines, in general, have been found to exhibit diverse biological properties such as anticonvulsant, antimicrobial, antiviral, antiparasitic, anti-inflammatory, and antituberculosis effects
Result of Action
Advantages and Limitations for Lab Experiments
Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and is relatively stable in aqueous solutions. It also has a wide range of biological activities, making it useful for a variety of experiments. However, it is also important to note that this compound is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research into methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate. These include further research into its anti-cancer and anti-inflammatory properties, as well as its potential use as an insecticide. In addition, further research could be conducted into its mechanism of action and its potential use in the synthesis of other compounds. Finally, further research could be conducted into its toxicity and potential side effects.
Synthesis Methods
Methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate can be synthesized using a variety of methods. One method involves the reaction of methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylic acid with an alkylating agent, such as dimethyl sulfate, in an aqueous solution. The reaction produces a salt of the desired compound, which can then be purified by recrystallization. Other methods involve the use of a variety of reagents, such as bromine and potassium hydroxide, to produce the desired compound.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate involves the bromination of 2-aminopyridine followed by the condensation with ethyl 2-bromoacetate to form the intermediate, which is then esterified with methanol to yield the final product.", "Starting Materials": [ "2-aminopyridine", "bromine", "ethyl 2-bromoacetate", "sodium hydroxide", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Bromination of 2-aminopyridine with bromine in the presence of sodium hydroxide to yield 2-bromo-1H-pyrido[2,3-b]pyridine", "Step 2: Condensation of 2-bromo-1H-pyrido[2,3-b]pyridine with ethyl 2-bromoacetate in the presence of potassium carbonate to form the intermediate ethyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate", "Step 3: Esterification of ethyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate with methanol in the presence of sulfuric acid to yield the final product, methyl 8-bromoimidazo[1,2-a]pyridine-3-carboxylate", "Step 4: Purification of the final product by recrystallization from diethyl ether and water" ] } | |
CAS RN |
1822663-80-8 |
Molecular Formula |
C9H7BrN2O2 |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
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